Cas no 210482-10-3 (rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine)

rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine structure
210482-10-3 structure
Product Name:rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
CAS No:210482-10-3
MF:C19H22N2
MW:278.391384601593
MDL:MFCD16556173
CID:1070172
PubChem ID:10912863
Update Time:2025-04-20

rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexan-6-amine, N,N-bis(phenylmethyl)-, (1a,5a,6a)- (9CI)
    • (1R,5S,6S)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • (cis,cis)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • 3,3-dibenzyl-3-azabicyclo[3.1.0]hexane
    • 6-exo-N,N-dibenzylamino-3-azabicyclo[3.1.0]hexane
    • exo-6-(N,N-dibenzylamino)-3-azabicyclo[3.1.0]hexane
    • EXO-6-[BIS(PHENYLMETHYL)AMINO]-3-AZABICYCLO[3.1.0]HEXANE
    • exo-6-N,N-dibenzylamino-3-azabicyclo[3.1.0]hexane
    • FT-0684724
    • PB21380
    • RP08046
    • SureCN14087
    • rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • DTXSID70448172
    • SCHEMBL7867639
    • 210482-10-3
    • (1S,5R)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • SCHEMBL14741312
    • Rel-(1R,5S,6r)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • AKOS015950244
    • (1R,5S,6s)-rel-N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • (1alpha,5alpha,6alpha)-N,N-bis(phenylmethyl)-3-azabicyclo[3.1.0]hexan-6-amine
    • (1R,5S)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
    • AS-33449
    • SCHEMBL14087065
    • starbld0015713
    • CS-0049360
    • MDL: MFCD16556173
    • Inchi: 1S/C19H22N2/c1-3-7-15(8-4-1)13-21(14-16-9-5-2-6-10-16)19-17-11-20-12-18(17)19/h1-10,17-20H,11-14H2/t17-,18+,19?
    • InChI Key: KDGSINLHKLATBU-DFNIBXOVSA-N
    • SMILES: N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C1[C@H]2CNC[C@H]21

Computed Properties

  • Exact Mass: 278.178298710g/mol
  • Monoisotopic Mass: 278.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų

rel-(1R,5S,6s)-N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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